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Compound of Interest

Compound Name: Mitoridine

Cat. No.: B10855606 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This document provides a concise summary of the currently available scientific information

regarding the chemical structure and properties of Mitoridine. It is important to note that,

despite a comprehensive search of publicly accessible scientific literature and chemical

databases, detailed experimental data, including comprehensive chemical properties,

experimental protocols, and biological signaling pathways associated with Mitoridine, remains

largely unavailable. Consequently, this guide serves to consolidate the known foundational

information and to highlight the significant gaps in the current understanding of this molecule.

Chemical Identity and Structure
Mitoridine is classified as an indole alkaloid.[1] It has been identified and isolated from the

stem bark of the plant Rauwolfia cumminsii Stapf. The fundamental structural and identifying

information for Mitoridine is presented below.

Identifier Value

Chemical Name Mitoridine

CAS Number 3911-19-1

Molecular Formula C₂₀H₂₂N₂O₂[1]

Canonical SMILES
CC=C1CN2C3CC1C4C2CC5(C3N(C6=C5C=C

C=C6O)C)C4=O[1]
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Chemical and Physical Properties
Detailed experimental data on the physicochemical properties of Mitoridine are not well-

documented in the available literature. The table below summarizes the limited quantitative

data that has been found.

Property Value

Molecular Weight 322.4 g/mol [1]

Purity (as commercially available) 95% ~ 99%[2]

Melting Point Not Reported

Boiling Point Not Reported

Solubility Not Reported

pKa Not Reported

Experimental Data and Methodologies
A thorough search for specific experimental protocols related to the synthesis, purification, or

analysis of Mitoridine did not yield any detailed methodologies. Furthermore, no publicly

available analytical data, such as Nuclear Magnetic Resonance (NMR) spectra or Mass

Spectrometry (MS) data specifically for Mitoridine, could be located. This lack of foundational

analytical information is a significant impediment to further research and characterization of the

molecule.

Biological Activity and Signaling Pathways
Currently, there is no information in the public domain regarding the biological activity,

mechanism of action, or any associated signaling pathways of Mitoridine. While other

alkaloids from the Rauwolfia genus have been extensively studied and are known to possess a

range of pharmacological activities, the specific biological role of Mitoridine remains to be

elucidated.
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The available information on Mitoridine is limited to its basic chemical identity. There is a clear

need for foundational research to determine its physicochemical properties, to develop and

publish detailed experimental protocols for its study, and to investigate its potential biological

activities. The absence of this critical information prevents the creation of in-depth technical

guides and visualizations of its interactions and pathways. This document underscores the

nascent stage of research into Mitoridine and serves as a call for further scientific inquiry into

this natural product.

Disclaimer: This document reflects the information available as of the last search date and is

intended for informational purposes for a scientific audience. The lack of comprehensive data

necessitates a cautious approach to any conclusions regarding the properties and activities of

Mitoridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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